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Compound of Interest

Compound Name:
Calcium 2-oxo-3-

phenylpropanoate

Cat. No.: B1588136 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of Calcium 2-oxo-3-phenylpropanoate, a compound of significant interest to

researchers, scientists, and professionals in drug development. This document also delves into

its role in key metabolic pathways, offering a valuable resource for those exploring its

therapeutic potential.

Core Chemical and Physical Properties
Calcium 2-oxo-3-phenylpropanoate, also known as calcium phenylpyruvate, is a white to off-

white crystalline powder.[1][2] It is the calcium salt of 2-oxo-3-phenylpropanoic acid, an alpha-

keto acid analog of the essential amino acid phenylalanine. The compound is stable under

normal conditions and is soluble in water and ethanol, with slight solubility in DMSO.[1][3]
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Property Value Source(s)

Molecular Formula C₁₈H₁₄CaO₆ [1][2]

Molecular Weight 366.38 g/mol [1][2]

IUPAC Name
calcium bis(2-oxo-3-

phenylpropanoate)

CAS Number 51828-93-4 [1][2]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 172°C (decomposes) [3]

Solubility
Soluble in water and ethanol,

slightly soluble in DMSO.
[1][3]

Chemical Structure
The chemical structure of Calcium 2-oxo-3-phenylpropanoate consists of a calcium cation

(Ca²⁺) ionically bonded to two molecules of 2-oxo-3-phenylpropanoate. Each anion features a

phenyl group attached to a propanoate backbone with a ketone group at the alpha-carbon

position.

Canonical SMILES: C1=CC=C(C=C1)CC(=O)C(=O)[O-].C1=CC=C(C=C1)CC(=O)C(=O)[O-].

[Ca+2]

Experimental Protocols: Synthesis of Calcium 2-
oxo-3-phenylpropanoate
The primary method for synthesizing Calcium 2-oxo-3-phenylpropanoate is through the

direct neutralization of 2-oxo-3-phenylpropanoic acid (phenylpyruvic acid) with a calcium base,

such as calcium hydroxide.

Materials and Equipment
2-oxo-3-phenylpropanoic acid
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Calcium hydroxide (Ca(OH)₂)

Deionized water or Ethanol

Reaction vessel with stirring capability

Heating mantle or water bath

pH meter or pH indicator strips

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

General Procedure
Dissolution of the Acid: Dissolve a known quantity of 2-oxo-3-phenylpropanoic acid in a

suitable solvent, such as water or ethanol, in the reaction vessel. Gentle heating and stirring

can be applied to facilitate dissolution.

Neutralization: Slowly add a stoichiometric amount of calcium hydroxide to the solution while

continuously stirring. The reaction is a neutralization process where the acidic proton of the

carboxylic acid reacts with the hydroxide ions from the calcium hydroxide. The reaction can

be represented as: 2 C₉H₈O₃ + Ca(OH)₂ → Ca(C₉H₇O₃)₂ + 2 H₂O

pH Adjustment and Monitoring: Monitor the pH of the reaction mixture. The addition of

calcium hydroxide should continue until the solution reaches a neutral pH (approximately

7.0).

Precipitation and Isolation: As the reaction proceeds, Calcium 2-oxo-3-phenylpropanoate
will precipitate out of the solution, particularly if the reaction is cooled after neutralization. The

precipitate is then collected by filtration.

Purification: The collected solid can be purified by recrystallization from a suitable solvent to

remove any unreacted starting materials or byproducts.

Drying: The purified product is then dried in a drying oven at a moderate temperature to

remove any residual solvent.
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Note: This is a generalized protocol. The specific quantities of reagents, reaction time, and

temperature may need to be optimized to improve yield and purity.

Signaling Pathways and Biological Relevance
Calcium 2-oxo-3-phenylpropanoate and its parent acid are key intermediates in the

metabolism of phenylalanine. Its role is particularly significant in the context of certain

metabolic disorders and their management.

Phenylalanine Metabolism
Under normal physiological conditions, the essential amino acid phenylalanine is converted to

tyrosine by the enzyme phenylalanine hydroxylase. However, in individuals with

phenylketonuria (PKU), a genetic disorder where this enzyme is deficient, phenylalanine is

instead metabolized to 2-oxo-3-phenylpropanoic acid (phenylpyruvic acid).
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Caption: Phenylalanine metabolism pathways.

Role in Chronic Kidney Disease Management
Alpha-keto acids, including 2-oxo-3-phenylpropanoic acid, play a therapeutic role in the

management of chronic kidney disease (CKD). In patients with CKD, a low-protein diet is often

recommended to reduce the nitrogenous waste load on the kidneys. Supplementation with

alpha-keto acid analogues, such as Calcium 2-oxo-3-phenylpropanoate, provides the carbon

skeletons of essential amino acids. Through transamination in the body, these keto acids can

be converted into their corresponding amino acids, thereby helping to maintain nutritional

status while minimizing the intake of nitrogen. This can help in slowing the progression of CKD.
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Caption: Role of alpha-keto acids in CKD.

This technical guide serves as a foundational resource for understanding the key chemical and

biological aspects of Calcium 2-oxo-3-phenylpropanoate. Further research into its

applications and mechanisms of action is ongoing and promises to yield valuable insights for

the scientific and medical communities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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